Cas no 1783770-58-0 (3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid)

• Product Name: 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid
• CAS No: 1783770-58-0
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5564257
• PubChem ID: 84672919
• Update Time: 2025-08-05

3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)-
• 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid

• Inchi： 1S/C9H7N3O3/c13-8-3-6(9(14)15)1-2-7(8)12-4-10-11-5-12/h1-5,13H,(H,14,15)
• InChI Key： ABVBWDGCEALHAQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=NN=C2)C(O)=C1

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 484.4±55.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Additional information on 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid

3-Hydroxy-4-(4H-1,2,4-Triazol-4-yl)Benzoic Acid: A Comprehensive Overview

3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS No. 1783770-58-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in drug development, agrochemicals, and materials science. The presence of the triazole ring and the hydroxyl group in its structure contributes to its unique chemical properties and reactivity.

The synthesis of 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of the product. These developments are particularly relevant in the context of large-scale production for pharmaceutical applications.

One of the most promising applications of 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid lies in its potential as a building block for drug discovery. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in medicinal chemistry. Recent studies have demonstrated that this compound exhibits significant biological activity against various disease targets, including cancer and inflammatory conditions.

In addition to its pharmacological applications, 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for sensing and catalysis. For example, researchers have reported the use of this compound as a ligand in metalloporphyrin systems for detecting trace amounts of heavy metals in environmental samples.

The chemical stability and reactivity of 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid make it an ideal candidate for further exploration in green chemistry. Recent studies have focused on its role as a sustainable alternative to traditional reagents in organic synthesis. By leveraging its ability to participate in click chemistry reactions, scientists have developed more environmentally friendly routes to complex molecules.

In conclusion, 3-hydroxy-4-(4H-1,2,4-triazol-4-yll)benzoic acid (CAS No. 1783770580) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis methods continue to drive innovation in both academic and industrial settings. As research into this compound progresses further insights into its potential uses are expected to emerge.